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Compound of Interest

Compound Name: A-867744

Cat. No.: B1666414 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and operational integrity. This

document provides essential information and a step-by-step guide for the safe and compliant

disposal of A-867744, a positive allosteric modulator of α7 nicotinic acetylcholine receptors.

Adherence to these procedures is vital to mitigate risks to personnel and the environment.

Chemical and Physical Properties
A summary of the key quantitative data for A-867744 is presented below, offering a quick

reference for handling and storage considerations.

Property Value

Molecular Weight 402.89 g/mol

Formula C₂₀H₁₉ClN₂O₃S

Purity ≥97% (HPLC)

CAS Number 1000279-69-5

Storage Temperature +4°C

Solubility in DMSO 40.29 mg/mL (100 mM)

Solubility in Ethanol 4.03 mg/mL (10 mM) with gentle warming
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Disposal Protocol: A Step-by-Step Approach
The following procedure outlines the recommended steps for the disposal of A-867744. This

protocol is based on standard laboratory practices for chemical waste management. It is

imperative to consult your institution's specific safety guidelines and local regulations, as they

may supersede the general recommendations provided here.

1. Personal Protective Equipment (PPE): Before handling A-867744, ensure appropriate

personal protective equipment is worn. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

2. Waste Segregation:

Solid Waste: Unused or expired solid A-867744 should be collected in a clearly labeled,

sealed container designated for chemical waste. Do not mix with other incompatible waste

streams.

Liquid Waste (Solutions): Solutions of A-867744, such as those prepared in DMSO or

ethanol, should be collected in a separate, labeled, and sealed container for liquid chemical

waste.

Contaminated Materials: Any materials that have come into contact with A-867744, such as

pipette tips, vials, and absorbent paper, should be considered contaminated and disposed of

in the solid chemical waste container.

3. Labeling: All waste containers must be clearly and accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: 4-[5-(4-Chlorophenyl)-2-methyl-3-(1-oxopropyl)-1H-pyrrol-1-

yl]benzenesulfonamide
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The CAS number: 1000279-69-5

The primary hazards associated with the compound (based on the Safety Data Sheet, if

available, or general chemical safety principles).

The date of accumulation.

4. Storage of Waste: Store the sealed and labeled waste containers in a designated, well-

ventilated, and secure hazardous waste accumulation area. This area should be away from

general laboratory traffic and incompatible materials.

5. Final Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor. Never dispose of A-867744 down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal procedure for A-867744.
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Caption: Logical workflow for the proper disposal of A-867744.

Disclaimer: The information provided here is for guidance purposes only and is based on

publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS). Always refer

to the specific SDS for A-867744 provided by the manufacturer and your institution's

established safety protocols before handling and disposal.
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To cite this document: BenchChem. [A-867744: Guidelines for Safe Disposal in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666414#a-867744-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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